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Introduction

Rhodium, a rare and precious platinum group metal, is utilized in various industrial applications,

including automotive catalytic converters and as a catalyst in chemical processes. The

recovery of rhodium from spent catalysts and industrial effluents is of significant economic and

environmental importance. Nitrilotriacetamide (NTA) and its derivatives have emerged as

effective extractants for the selective recovery of rhodium from acidic aqueous solutions. This

document provides detailed application notes and protocols for the use of Nitrilotriacetamide
in this process.

Principle of Extraction

The recovery of rhodium (III) from acidic solutions, such as hydrochloric acid, using

Nitrilotriacetamide is based on a solvent extraction process. The mechanism is understood to

be an ion-pair extraction.[1] In this process, the protonated form of Nitrilotriacetamide acts as

an extractant, forming a complex with the rhodium species present in the aqueous phase,

facilitating its transfer to an organic phase. The extraction equilibria can be studied and

understood using techniques such as UV spectroscopy and DFT calculations.[2]

A derivative of Nitrilotriacetamide, N, N, N′, N′, N″, N″-Hexahexyl-nitrilotriacetamide
(NTAamide(C6)), has been specifically investigated for the extraction of Rh(III).[1] The

extraction behavior of Rh(III) with NTAamide(C6) has been studied in various diluents with

relatively high dielectric constants, such as acetophenone, 1,2-dichloroethane, and 1-octanol.

[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1596190?utm_src=pdf-interest
https://www.benchchem.com/product/b1596190?utm_src=pdf-body
https://www.benchchem.com/product/b1596190?utm_src=pdf-body
https://www.benchchem.com/product/b1596190?utm_src=pdf-body
https://www.researchgate.net/publication/384951078_Recovery_of_Rhodium_by_Solvent_Extraction_using_N_N_N'_N'_N_N-Hexahexyl-nitrilotriacetamide_and_Electrodeposition
https://www.benchchem.com/product/b1596190?utm_src=pdf-body
https://www.smolecule.com/products/s1907212
https://www.benchchem.com/product/b1596190?utm_src=pdf-body
https://www.benchchem.com/product/b1596190?utm_src=pdf-body
https://www.researchgate.net/publication/384951078_Recovery_of_Rhodium_by_Solvent_Extraction_using_N_N_N'_N'_N_N-Hexahexyl-nitrilotriacetamide_and_Electrodeposition
https://www.researchgate.net/publication/384951078_Recovery_of_Rhodium_by_Solvent_Extraction_using_N_N_N'_N'_N_N-Hexahexyl-nitrilotriacetamide_and_Electrodeposition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Data

The efficiency of rhodium extraction using Nitrilotriacetamide derivatives is influenced by

several factors, including the type of diluent, the concentration of the extractant, and the acidity

of the aqueous solution.

Table 1: Effect of Diluent on Rh(III) Extraction using NTAamide(C6)

Diluent Dielectric Constant Extraction Efficiency (%)

Acetophenone 17.4 Data not available

1,2-Dichloroethane 10.4 Data not available

1-Octanol 10.3 Data not available

| n-Dodecane | 2.0 | Lower than high dielectric constant diluents |

Note: Specific quantitative data on extraction efficiency for each diluent was not available in the

provided search results. However, the use of diluents with high dielectric constants is

highlighted as a key aspect of the investigation.[1] A study on the extraction of Rh(III) using 0.5

M NTAamide(C6) showed a significant difference in extraction behavior between acetophenone

and n-dodecane.[1]

Experimental Protocols

The following protocols are based on the methodologies described for rhodium extraction using

Nitrilotriacetamide and its derivatives.

Protocol 1: Synthesis of Nitrilotriacetamide

Several methods for the synthesis of Nitrilotriacetamide have been developed.

Ethylene Glycol Ester Process: This industrial method involves the formation of ethylene

glycol esters of nitrilotriacetic acid at 200-250°C under a nitrogen atmosphere, followed by

treatment with ammonia.[2] This process can achieve yields of 89.8% in 2 to 4 hours.[2]
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Acid Hydrolysis: This method involves the acid hydrolysis of nitrilotriacetic acid in

concentrated sulfuric acid to yield high-purity Nitrilotriacetamide.[2]

Ammonolysis: Substituted derivatives can be synthesized through the ammonolysis of

carboxylic acid esters using ammonia or primary/secondary amines.[2]

Protocol 2: Liquid-Liquid Extraction of Rhodium (III)

This protocol describes a general procedure for the solvent extraction of rhodium from a

hydrochloric acid solution.

Materials:

Rhodium (III) solution in hydrochloric acid

Nitrilotriacetamide (or a derivative like NTAamide(C6))

Organic diluent (e.g., acetophenone, 1,2-dichloroethane, or 1-octanol)

Separatory funnels

Shaker

pH meter

Analytical instrumentation for rhodium concentration measurement (e.g., ICP-MS or AAS)

Procedure:

Preparation of the Organic Phase: Dissolve a known concentration of Nitrilotriacetamide or

its derivative (e.g., 0.5 M NTAamide(C6)) in the chosen organic diluent.[1]

Preparation of the Aqueous Phase: Prepare an acidic aqueous solution containing a known

concentration of Rhodium (III) in hydrochloric acid. The distribution of Rh(III) chloro

complexes ([RhCln(H2O)6-n]3-n) will depend on the chloride concentration.[1]

Extraction:
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In a separatory funnel, mix equal volumes of the organic and aqueous phases.

Shake the mixture for a sufficient time to reach equilibrium. A shaking time of 30 minutes

has been used in related studies.[1]

Allow the phases to separate.

Analysis:

Separate the two phases.

Determine the concentration of rhodium remaining in the aqueous phase using a suitable

analytical technique.

Calculate the distribution ratio (D) and the extraction efficiency (E%).

Protocol 3: Electrochemical Recovery of Rhodium

Following extraction, rhodium can be recovered from the organic phase by electrodeposition.

Procedure:

The organic phase containing the extracted Rh(III) complex is subjected to cyclic

voltammetry to investigate its electrochemical behavior.[1]

Studies have shown that the Rh(III) complex can be reduced to Rh(0) through a three-

electron transfer.[1]

The electrodeposits can be identified as metallic rhodium using X-ray photoelectron

spectroscopy (XPS) and X-ray diffraction (XRD) analyses.[1]

Logical Workflow for Rhodium Recovery
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Caption: Workflow for rhodium recovery using Nitrilotriacetamide.

Safety Precautions

Work in a well-ventilated fume hood, especially when handling organic solvents and

concentrated acids.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Dispose of all chemical waste according to institutional and local regulations.

Conclusion

Nitrilotriacetamide and its derivatives are promising reagents for the solvent extraction and

recovery of rhodium from acidic solutions. The process involves the formation of an ion-pair

complex between the protonated extractant and the rhodium species, followed by separation

and subsequent recovery of the metallic rhodium, for instance, by electrodeposition. Further

research to optimize the process parameters, such as the choice of diluent and extractant

concentration, will be beneficial for industrial-scale applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1596190?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/384951078_Recovery_of_Rhodium_by_Solvent_Extraction_using_N_N_N'_N'_N_N-Hexahexyl-nitrilotriacetamide_and_Electrodeposition
https://www.smolecule.com/products/s1907212
https://www.benchchem.com/product/b1596190#use-of-nitrilotriacetamide-in-rhodium-recovery-from-acidic-solutions
https://www.benchchem.com/product/b1596190#use-of-nitrilotriacetamide-in-rhodium-recovery-from-acidic-solutions
https://www.benchchem.com/product/b1596190#use-of-nitrilotriacetamide-in-rhodium-recovery-from-acidic-solutions
https://www.benchchem.com/product/b1596190#use-of-nitrilotriacetamide-in-rhodium-recovery-from-acidic-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1596190?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

